{4-[2-(Dimethylamino)ethyl]phenyl}boronic acid hydrochloride

• Molecular Formula: C10H17BClNO2
• Molecular Weight: 229.51 g/mol
• IUPAC Name: [4-[2-(dimethylamino)ethyl]phenyl]boronic acid;hydrochloride
• InChI: InChI=1S/C10H16BNO2.ClH/c1-12(2)8-7-9-3-5-10(6-4-9)11(13)14;/h3-6,13-14H,7-8H2,1-2H3;1H
• InChI Key: UFYTXKMDSARFGJ-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC=C(C=C1)CCN(C)C)(O)O.Cl

Description

{4-[2-(Dimethylamino)ethyl]phenyl}boronic acid hydrochloride is a boronic acid derivative featuring a phenyl ring substituted with a boronic acid (-B(OH)₂) group and a 2-(dimethylamino)ethyl side chain, protonated as a hydrochloride salt.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of {4-[2-(Dimethylamino)ethyl]phenyl}boronic acid hydrochloride typically involves the reaction of 4-bromo-N,N-dimethylaniline with bis(pinacolato)diboron in the presence of a palladium catalyst. The reaction is carried out under an inert atmosphere, usually nitrogen or argon, and requires a base such as potassium carbonate. The reaction mixture is heated to a specific temperature, often around 80-100°C, for several hours to ensure complete conversion.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems helps in maintaining consistent reaction conditions and improving yield. The purification process involves recrystallization or chromatography to obtain the pure compound.

Chemical Reactions Analysis

Types of Reactions

{4-[2-(Dimethylamino)ethyl]phenyl}boronic acid hydrochloride undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding boronic acids or esters.

Reduction: Reduction reactions can convert the boronic acid group to an alcohol or alkane.

Substitution: The compound can participate in nucleophilic substitution reactions, where the boronic acid group is replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and sodium periodate.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Reagents like halides or tosylates are employed in substitution reactions.

Major Products Formed

The major products formed from these reactions include boronic esters, alcohols, alkanes, and substituted aromatic compounds.

Scientific Research Applications

{4-[2-(Dimethylamino)ethyl]phenyl}boronic acid hydrochloride's applications are wide-ranging and significant in pharmaceutical development, chemical biology, organic synthesis, diagnostics, and material science . This compound is a boronic acid derivative with a unique chemical structure, which includes a boronic acid group and a dimethylaminoethyl carbamoyl group attached to a phenyl ring.

Scientific Research Applications

{4-[2-(Dimethylamino)ethyl]phenyl}boronic acid hydrochloride has garnered attention in medicinal chemistry because of its diverse applications [3, 1].

Pharmaceutical Development This compound is used in the synthesis of pharmaceuticals, especially in developing drugs that target specific biological pathways, thus enhancing therapeutic efficacy .

Chemical Biology It is used to study protein interactions and enzyme activities, enabling researchers to investigate cellular processes and disease mechanisms .

Organic Synthesis The compound is a versatile building block in organic synthesis, facilitating the creation of complex molecules more efficiently compared to traditional methods .

Diagnostics It is applied in developing diagnostic tools, particularly in detecting biomolecules, improving the accuracy and speed of medical tests .

Material Science This chemical is utilized in the development of advanced materials, including polymers and nanomaterials, which have applications in electronics and renewable energy technologies .

Medicinal Chemistry

{4-[2-(Dimethylamino)ethyl]phenyl}boronic acid hydrochloride exhibits diverse pharmacological activities, such as antimicrobial, anticancer, and analgesic properties. Its structure allows modulation of biological targets, making it a candidate in drug development.

• Anticancer therapies It can target tumor cells through specific interactions.
• Antimicrobial treatments It is effective against bacterial infections due to its structural properties.

Biosensing

{4-[2-(Dimethylamino)ethyl]phenyl}boronic acid hydrochloride is used in electrochemical biosensors for detecting glycoproteins and DNA. Electrodes modified with this compound can capture target biomolecules through specific interactions, resulting in shifts in electrochemical signals that correlate with concentration levels. Boronic acid-functionalized nanomaterials are also used for real-time monitoring of glycosylation processes on live cells, allowing visualization of dynamic biological events with high specificity and resolution.

Other Applications

The applications of {4-[2-(Dimethylamino)ethyl]phenyl}boronic acid hydrochloride extend to:

• Electrochemical sensors for saccharide detection
• Smart hydrogels for glucose-responsive drug release
• NIR dyes for biosensing and imaging
• Antibacterial applications in water-based paints

Chemical Reactions

{4-[2-(Dimethylamino)ethyl]phenyl}boronic acid hydrochloride can undergo various chemical reactions:

• Oxidation The boronic acid group can be oxidized to form boronic esters or borates. Reagents such as hydrogen peroxide or sodium periodate are commonly used.
• Reduction The compound can be reduced to form corresponding amines or alcohols. Reducing agents like lithium aluminum hydride or sodium borohydride are employed.
• Substitution The phenyl ring can undergo electrophilic or nucleophilic substitution reactions. Common reagents include halogens, alkylating agents, and nucleophiles.

Mechanism of Action

The mechanism of action of {4-[2-(Dimethylamino)ethyl]phenyl}boronic acid hydrochloride involves its ability to form covalent bonds with target molecules. The boronic acid group interacts with diols and other nucleophiles, forming stable complexes. This interaction can inhibit enzyme activity or alter the properties of the target molecule, leading to various biological and chemical effects .

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations: Ethyl vs. Methyl Linkers

Target Compound

• Name: {4-[2-(Dimethylamino)ethyl]phenyl}boronic acid hydrochloride
• Structure: Linear ethyl linker (-CH₂CH₂-) between the phenyl ring and dimethylamino group.
• Key Feature : Flexibility and moderate hydrophilicity due to the ethyl chain.

(4-[(Dimethylamino)methyl]phenyl)boronic Acid (CAS 70799-12-1)

• Molecular Formula: C₉H₁₄BNO₂
• Molecular Weight : 179.02 g/mol
• Density : 1.09 g/cm³
• Boiling Point : 297°C
• Difference : Shorter methyl linker (-CH₂-) reduces steric flexibility compared to the ethyl chain. This may limit interactions with deeper binding pockets in enzymes .

(4-[1-(Dimethylamino)ethyl]phenyl)boronic Acid Hydrochloride (QC-0804, CAS 1704069-14-6)

• Structure: Branched ethyl linker (-CH(CH₃)-) with a dimethylamino group.

Halogen-Substituted Analogs

{4-[(Dimethylamino)methyl]-3-fluorophenyl}boronic Acid Hydrochloride (CAS 1485417-92-2)

• Molecular Formula: C₉H₁₃BClFNO₂
• Molecular Weight : 231.47 g/mol

Piperidine/Piperazine-Modified Analogs

(4-(1-(4-Methylpiperidin-1-yl)ethyl)phenyl)boronic Acid Hydrochloride (CAS 1704068-65-4)

• Molecular Formula: C₁₄H₂₂BNO₂
• Molecular Weight : 247.14 g/mol
• Feature : Incorporation of a piperidine ring increases molecular complexity and hydrophobicity, likely shifting applications toward receptor-targeted therapies .

(4-(1-(4-Methylpiperazin-1-yl)ethyl)phenyl)boronic Acid Hydrochloride (CAS 1704069-16-8)

• Molecular Formula : C₁₃H₂₂BClN₂O₂
• Molecular Weight : 284.59 g/mol

Biological Activity

{4-[2-(Dimethylamino)ethyl]phenyl}boronic acid hydrochloride is a specialized organoboron compound notable for its diverse biological activities. This compound features a boronic acid functional group linked to a phenyl ring, further substituted with a dimethylaminoethyl side chain, which enhances its solubility and reactivity in biological contexts. This article explores its biological activities, mechanisms of action, and applications in research and industry.

Biological Activities

The biological activity of {4-[2-(Dimethylamino)ethyl]phenyl}boronic acid hydrochloride is primarily attributed to its ability to interact with various molecular targets:

• Covalent Bond Formation : The boronic acid moiety allows for the formation of reversible covalent bonds with target enzymes, influencing their activity and stability.
• Membrane Interaction : The dimethylaminoethyl carbamoyl group enhances interaction with biological membranes and proteins, potentially altering their function .

Structural Comparisons

To understand the uniqueness of {4-[2-(Dimethylamino)ethyl]phenyl}boronic acid hydrochloride, it is essential to compare it with structurally similar compounds:

Compound Name	Structural Features	Unique Properties
4-Methylphenylboronic Acid	Contains a methyl group on the phenyl ring	Used extensively in cross-coupling reactions
4-(Dimethylamino)phenylboronic Acid	Similar amine substitution but lacks ethylene linker	Different solubility and reactivity profiles
3-Chloro-4-methylphenylboronic Acid	Contains a chlorine substituent on the phenyl ring	Varies electronic properties affecting reactivity
4-Aminophenylboronic Acid	Contains an amino group instead of dimethylamino	Shows different biological activities

The presence of both the boronic acid and dimethylaminoethyl carbamoyl groups provides this compound with enhanced solubility and a versatile platform for various chemical reactions .

Research Findings

Recent studies have focused on the synthesis and application of {4-[2-(Dimethylamino)ethyl]phenyl}boronic acid hydrochloride in various fields:

• Synthesis Methods : Multiple synthetic routes have been developed to produce this compound efficiently, often utilizing Suzuki-Miyaura cross-coupling reactions as a key step .
• Case Studies : Investigations into its antitumor properties have shown promising results in vitro, suggesting that it could serve as a lead compound for further drug development targeting proteasome inhibition .
• Enzyme Interaction Studies : Binding affinity studies have revealed that this compound interacts specifically with certain enzymes, which could be leveraged for therapeutic applications .

Q & A

Q. What steps are critical for reproducing synthetic protocols from literature?

• Answer: Ensure exact stoichiometry of reagents (e.g., 1:1.1 molar ratio of aryl halide to boronic acid), degas solvents via freeze-pump-thaw cycles, and monitor reaction progress via TLC or LC-MS. Cross-validate yields with independent replicates .